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2-[4-(2-Sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate 2-[4-(2-Sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate 2,2'-piperazine-1,4-diylbisethanesulfonic acid is a Good's buffer substance, pKa = 6.8 at 20 ℃. It is a conjugate acid of a 2,2'-piperazine-1,4-diylbisethanesulfonate.
Brand Name: Vulcanchem
CAS No.: 5625-37-6
VCID: VC0044673
InChI: InChI=1S/C8H18N2O6S2/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16/h1-8H2,(H,11,12,13)(H,14,15,16)
SMILES: C1CN(CCN1CCS(=O)(=O)O)CCS(=O)(=O)O
Molecular Formula: C8H18N2O6S2
Molecular Weight: 302.4 g/mol

2-[4-(2-Sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate

CAS No.: 5625-37-6

Reference Standards

VCID: VC0044673

Molecular Formula: C8H18N2O6S2

Molecular Weight: 302.4 g/mol

2-[4-(2-Sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate - 5625-37-6

CAS No. 5625-37-6
Product Name 2-[4-(2-Sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate
Molecular Formula C8H18N2O6S2
Molecular Weight 302.4 g/mol
IUPAC Name 2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonic acid
Standard InChI InChI=1S/C8H18N2O6S2/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16/h1-8H2,(H,11,12,13)(H,14,15,16)
Standard InChIKey IHPYMWDTONKSCO-UHFFFAOYSA-N
SMILES C1CN(CCN1CCS(=O)(=O)O)CCS(=O)(=O)O
Canonical SMILES C1C[NH+](CC[NH+]1CCS(=O)(=O)[O-])CCS(=O)(=O)[O-]
Description 2,2'-piperazine-1,4-diylbisethanesulfonic acid is a Good's buffer substance, pKa = 6.8 at 20 ℃. It is a conjugate acid of a 2,2'-piperazine-1,4-diylbisethanesulfonate.
Related CAS 10010-67-0 (hydrochloride salt)
Synonyms 1,4-piperazinediethane sulfonic acid
1,4-piperazinediethanesulphonic acid
1,4-piperazineethanesulfonate
piperazine-N,N'-bis(2-ethanesulfonic acid)
piperazine-N,N'-bis(2-ethanesulfonic acid), sodium salt
PIPES
PubChem Compound 79723
Last Modified Nov 11 2021
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